5-(Isoindolin-2-yl)-3-methyl-1,2,4-thiadiazole
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Overview
Description
Isoindolin-2-yl compounds are a class of organic compounds that have been the subject of significant scientific interest due to their potential applications in a variety of fields. They are often used in the synthesis of pharmaceuticals and other biologically active compounds .
Synthesis Analysis
The synthesis of isoindolin-2-yl compounds can vary greatly depending on the specific compound being synthesized. For example, one method involves the reaction of various compounds . Another method involves the use of protic pyrazole complexes .Molecular Structure Analysis
The molecular structure of isoindolin-2-yl compounds can also vary greatly. For example, one compound has the linear formula C16H21O1N2Cl1 .Chemical Reactions Analysis
Isoindolin-2-yl compounds can participate in a variety of chemical reactions. For example, they can act as ligands in various fields, such as materials chemistry and homogeneous catalysis .Physical And Chemical Properties Analysis
The physical and chemical properties of isoindolin-2-yl compounds can vary greatly depending on their specific structure. For example, one compound is a solid at 20 degrees Celsius .Scientific Research Applications
- Research : A green synthesis technique for isoindolines and dioxoisoindolines was developed. These compounds were tested in silico on the human dopamine receptor D2 to predict their affinities and pharmacokinetic parameters. One compound, YaI-01, showed promise in a Parkinsonism mouse model .
- Potential Applications : These derivatives may find applications in various fields, including drug discovery and materials science .
Medicinal Chemistry and Drug Development
Electron Paramagnetic Resonance (EPR) Label
Structural Identification and Cyclization
Antipsychotic Agents and Dopamine Receptors
Mechanism of Action
Safety and Hazards
Future Directions
There is ongoing research into the potential applications of isoindolin-2-yl compounds. For example, there is interest in the development of novel histone deacetylase inhibitors (HDACis) for the treatment of peripheral T-cell lymphomas (PTCLs) . Additionally, there is interest in the development of novel EGFR-TK inhibitors with therapeutic promise .
properties
IUPAC Name |
5-(1,3-dihydroisoindol-2-yl)-3-methyl-1,2,4-thiadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N3S/c1-8-12-11(15-13-8)14-6-9-4-2-3-5-10(9)7-14/h2-5H,6-7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWUQGMMNUDTCGC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NSC(=N1)N2CC3=CC=CC=C3C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Isoindolin-2-yl)-3-methyl-1,2,4-thiadiazole |
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